Cas no 196599-71-0 (2-Propyn-1-ol, 3-(4-ethoxyphenyl)-)

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- structure

196599-71-0 structure

Product name:2-Propyn-1-ol, 3-(4-ethoxyphenyl)-

CAS No:196599-71-0

MF:C₁₁H₁₂O₂

MW:176.212

MDL:MFCD12155643

CID:3869210

PubChem ID:60801095

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
- MFCD12155643
- 196599-71-0
- starbld0042085
- 3-(4-ethoxyphenyl)prop-2-yn-1-ol
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%
- MDL： MFCD12155643
- Inchi： InChI=1S/C11H12O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8,12H,2,9H2,1H3
- InChI Key： PMHDWRWRUYWRCT-UHFFFAOYSA-N

Computed Properties

Exact Mass: 176.083729621Da
Monoisotopic Mass: 176.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 29.5Å²

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA19755-1g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol	196599-71-0	97%	1g	$993.00	2024-04-20
A2B Chem LLC	BA19755-5g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol	196599-71-0	97%	5g	$2523.00	2024-04-20
abcr	AB570575-1 g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .	196599-71-0	97%	1g	€1,338.30	2023-07-11
abcr	AB570575-1g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .	196599-71-0	97%	1g	€1285.20	2025-03-19

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Related Literature

1. 4-Aminoquinoline-1,3,5-triazine: Design, synthesis, in vitroantimalarial activity and docking studies

Hans Raj Bhat,Prashant Gahtori,Surajit Kumar Ghosh,Kabita Gogoi,Anil Prakash,Ramendra K. Singh New J. Chem., 2013,37, 2654-2662
2. A 1024-sample serum analyzer chip for cancer diagnostics†

Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
3. 4π electrocyclisation in domino processes: contemporary trends and synthetic applications towards natural products

Org. Biomol. Chem., 2015,13, 10774-10796
4. 3D-ordered macroporous poly(ionic liquid) films as multifunctional materials†

Jing Huang,Chang-an Tao,Qi An,Weixia Zhang,Yiguang Wu,Xuesong Li,Dezhong Shen,Guangtao Li Chem. Commun., 2010,46, 967-969
5. 3D periodic polyimide nano-networks for ultrahigh-rate and sustainable energy storage†

Youngjin Ham,Nathan J. Fritz,Gayea Hyun,Young Bum Lee,Jong Seok Nam,Il-Doo Kim Energy Environ. Sci., 2021,14, 5894-5902
6. A composite with SiOx nanoparticles confined in carbon framework as an anode material for lithium ion battery†

Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
7. A cascade process for directly converting nitriles (RCN) to cyanamides (RNHCN) via SO2F2-activated Tiemann rearrangement†

Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
8. 99mTc-3Cboroxime: a novel 99mTc(iii) complex [99mTcCl(CDO)(CDOH)2B-3C] (CDOH2 = cyclohexanedione dioxime; 3C-B(OH)2 = 3-(carbamoylphenyl)boronic acid) with high heart uptake and long myocardial retention

Shuang Liu Dalton Trans., 2017,46, 14509-14518
9. A 2,3-dialkoxynaphthalene-based naphthocage†

Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
10. A cataluminescence gas sensor based on mesoporous Mg-doped SnO2 structures for detection of gaseous acetone

Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823

196599-71-0 (2-Propyn-1-ol, 3-(4-ethoxyphenyl)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:196599-71-0)2-Propyn-1-ol, 3-(4-ethoxyphenyl)-

Purity:99%

Quantity:1g

Price ($):793.0